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Compound of Interest

Compound Name: (R)-2-Bromobutanoic acid

Cat. No.: B027810 Get Quote

Essential Safety and Handling Guide for (R)-2-
Bromobutanoic Acid
This guide provides critical safety, handling, and disposal information for laboratory

professionals working with (R)-2-Bromobutanoic acid. Adherence to these procedures is

essential for ensuring personal safety and minimizing environmental impact.

(R)-2-Bromobutanoic acid is a corrosive chemical that can cause severe skin, eye, and

respiratory tract burns.[1][2][3][4] It is also harmful if swallowed or absorbed through the skin.[1]

[2] Careful planning and the use of appropriate personal protective equipment are mandatory

when handling this substance.
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Property Value Reference

Appearance Oily liquid, Yellow [1][2][4]

Molecular Formula C4H7BrO2 [3][4]

Molecular Weight 167.00 g/mol [3]

Boiling Point 99-103 °C at 10 mmHg

Melting Point -4 °C [2]

Density 1.567 g/mL at 25 °C

Flash Point > 112 °C (> 233.6 °F) [1][2]

GHS Hazard Codes H302, H314 [3][4]

Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls:

Always handle (R)-2-Bromobutanoic acid in a certified chemical fume hood to ensure

adequate ventilation.[1][5]

An eyewash station and a safety shower must be readily accessible in the immediate work

area.[1][6]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical splash goggles and a face shield.[1]

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber, neoprene)

and a lab coat or overalls.[1][6][7] Trousers should be worn outside of boots to prevent spills

from entering footwear.[7]

Respiratory Protection: If there is a risk of exceeding exposure limits or if irritation is

experienced, use a NIOSH/MSHA or European Standard EN 149/14387 approved respirator

with an appropriate cartridge (e.g., type ABEK).[1][2][5]

3. Handling Procedure:
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Before starting, ensure all necessary PPE is correctly worn.

Do not breathe vapors or mists.[1][6]

Avoid all personal contact with the substance.[7]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[1][6]

Do not eat, drink, or smoke in the handling area.[4][6]

4. Storage:

Store in a designated corrosives area.[1]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][5]

Store locked up.[2][6]

Keep away from incompatible materials such as strong bases, oxidizing agents, and metals

like aluminum or galvanized steel.[1][7]

Emergency Response and Disposal Plan
1. Spill Response:

Immediate Action: Evacuate non-essential personnel from the spill area.

Containment: Absorb the spill with an inert, non-combustible material like vermiculite, sand,

or earth.[1][5][6] Do not use combustible materials like sawdust.

Cleanup: Carefully collect the absorbed material into a suitable, labeled, and closed

container for hazardous waste disposal.[1][5][6]

Ventilation: Ensure the area is well-ventilated during and after the cleanup.[1]

2. First-Aid Measures:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][2][6]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing and shoes. Seek immediate medical attention.[1][2][6]

Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. If breathing

is difficult, give oxygen. Seek immediate medical attention.[1][2][6]

Ingestion: Do NOT induce vomiting. If the victim is conscious and alert, give a cupful of

water. Never give anything by mouth to an unconscious person. Seek immediate medical

attention.[1][2][6]

3. Disposal Protocol:

All waste containing (R)-2-Bromobutanoic acid must be treated as hazardous waste.

Dispose of the chemical and its container in accordance with all applicable local, state, and

federal regulations.[6][7]

Do not allow the chemical to enter drains or the environment.[5][6][7]

Consult with your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Visual Workflow for Handling (R)-2-Bromobutanoic
Acid
The following diagram outlines the key steps and decision points for the safe handling and

disposal of (R)-2-Bromobutanoic acid.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://pim-resources.coleparmer.com/sds/68796.pdf
https://www.fishersci.com/store/msds?partNumber=AC164512500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21743&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/68796.pdf
https://www.fishersci.com/store/msds?partNumber=AC164512500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21743&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/68796.pdf
https://www.fishersci.com/store/msds?partNumber=AC164512500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21743&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/68796.pdf
https://www.fishersci.com/store/msds?partNumber=AC164512500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB21743&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b027810?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB21743&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-237939.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-5580_2.pdf
https://www.fishersci.com/store/msds?partNumber=AAB21743&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-237939.pdf
https://www.benchchem.com/product/b027810?utm_src=pdf-body
https://www.benchchem.com/product/b027810?utm_src=pdf-body
https://www.benchchem.com/product/b027810?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027810?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling of (R)-2-Bromobutanoic Acid
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Caption: Logical workflow for the safe handling and disposal of (R)-2-Bromobutanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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